Cas no 125001-04-9 (Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI))

• Product Name: Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI)
• CAS No: 125001-04-9
• MF: C₇H₄Cl₂O₃
• MW: 207.010860443115
• CID: 1022385
• PubChem ID: 14748636
• Update Time: 2025-04-20

Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI)
• 2,3-dichloro-4,5-dihydroxybenzaldehyde
• 125001-04-9
• DRELBLKEYWKKNI-UHFFFAOYSA-N
• BENZALDEHYDE, 2,3-DICHLORO-4,5-DIHYDROXY-
• SCHEMBL10399122
• DB-273526
• DTXSID00563605

• Inchi： 1S/C7H4Cl2O3/c8-5-3(2-10)1-4(11)7(12)6(5)9/h1-2,11-12H
• InChI Key： DRELBLKEYWKKNI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C=C1C=O)O)O)Cl

Computed Properties

• Exact Mass: 205.95382
• Monoisotopic Mass: 205.9537494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols